N-methyl-4-(2-propylfuran-3-carbonyl)piperazine-1-sulfonamide

• IUPAC Name: N-methyl-4-(2-propylfuran-3-carbonyl)piperazine-1-sulfonamide
• InChI: InChI=1S/C13H21N3O4S/c1-3-4-12-11(5-10-20-12)13(17)15-6-8-16(9-7-15)21(18,19)14-2/h5,10,14H,3-4,6-9H2,1-2H3
• InChI Key: JNMHUWNEPCHAFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CO1)C(=O)N2CCN(CC2)S(=O)(=O)NC
• Molecular Formula: C13H21N3O4S
• Molecular Weight: 315.39 g/mol

Description

N-methyl-4-(2-propylfuran-3-carbonyl)piperazine-1-sulfonamide is a complex organic compound that belongs to the class of sulfonamides Sulfonamides are known for their broad range of biological activities and applications in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-4-(2-propylfuran-3-carbonyl)piperazine-1-sulfonamide typically involves multiple steps, starting with the preparation of the furan ring and the piperazine ring. The furan ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions. The piperazine ring is often prepared through the reaction of ethylenediamine with dihaloalkanes.

The key step in the synthesis is the coupling of the furan ring with the piperazine ring, followed by the introduction of the sulfonamide group. This can be achieved through the reaction of the furan-piperazine intermediate with sulfonyl chlorides in the presence of a base such as triethylamine. The final step involves the methylation of the nitrogen atom on the piperazine ring using methyl iodide or dimethyl sulfate.

Industrial Production Methods

Industrial production of N-methyl-4-(2-propylfuran-3-carbonyl)piperazine-1-sulfonamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

N-methyl-4-(2-propylfuran-3-carbonyl)piperazine-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones or other oxygenated derivatives.

Reduction: The sulfonamide group can be reduced to form amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring may yield furanones, while reduction of the sulfonamide group may produce amines.

Scientific Research Applications

N-methyl-4-(2-propylfuran-3-carbonyl)piperazine-1-sulfonamide has a wide range of scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its sulfonamide group makes it a potential candidate for enzyme inhibition studies.

Medicine: Sulfonamides are known for their antibacterial properties, and this compound may be explored for similar applications.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-methyl-4-(2-propylfuran-3-carbonyl)piperazine-1-sulfonamide involves its interaction with biological targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity. The piperazine ring may enhance binding affinity and specificity, while the furan ring can contribute to the overall stability and reactivity of the molecule.

Comparison with Similar Compounds

Similar Compounds

N-(4-(4-(cyclopropylmethyl)piperazine-1-carbonyl)phenyl)quinoline-8-sulfonamide: This compound also features a piperazine ring and a sulfonamide group but differs in the presence of a quinoline ring.

Disulfonamide piperazine derivatives: These compounds have two sulfonamide groups attached to the piperazine ring, offering different biological activities and properties.

Uniqueness

N-methyl-4-(2-propylfuran-3-carbonyl)piperazine-1-sulfonamide is unique due to the combination of its furan ring, piperazine ring, and sulfonamide group. This unique structure provides a distinct set of chemical and biological properties, making it a valuable compound for various applications.